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Compound of Interest

Compound Name: Ethyl 2-acetyl-4-methylpentanoate

Cat. No.: B074332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-acetyl-4-
methylpentanoate (CAS No. 1522-34-5), a beta-keto ester with applications as a synthetic

intermediate in the pharmaceutical and flavor industries.

Chemical Identity and Properties
Ethyl 2-acetyl-4-methylpentanoate, also known as Ethyl 2-isobutylacetoacetate, is an organic

compound with the molecular formula C₁₀H₁₈O₃.[1]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 1522-34-5[2]

Molecular Formula C₁₀H₁₈O₃[1][2]

Molecular Weight 186.25 g/mol [2]

Synonyms Ethyl 2-isobutylacetoacetate[1]

Table 2: Physical and Chemical Properties
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Property Value Source

Appearance Colorless liquid [1]

Odor Fruity [1]

Boiling Point ~ 206-210 °C [1]

Melting Point ~ -71 °C [1]

Density ~ 0.94 g/cm³ [1]

Solubility

Soluble in most organic

solvents such as alcohols,

ethers, and ketones.

[1]

Synthesis
A common and effective method for the synthesis of α-substituted beta-keto esters like Ethyl 2-
acetyl-4-methylpentanoate is the acetoacetic ester synthesis. This method involves the

alkylation of ethyl acetoacetate.

This protocol describes a general procedure for the alkylation of ethyl acetoacetate with an

isobutyl halide to yield Ethyl 2-acetyl-4-methylpentanoate.

Materials:

Ethyl acetoacetate

Sodium ethoxide

Absolute ethanol

Isobutyl bromide (or isobutyl iodide)

Diethyl ether

Aqueous acid (e.g., 1 M HCl) for workup

Saturated sodium bicarbonate solution
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Brine

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a solution of

sodium ethoxide in absolute ethanol is prepared by dissolving sodium metal in ethanol.

Ethyl acetoacetate is added dropwise to the sodium ethoxide solution to form the sodium

enolate.

Isobutyl bromide is then added slowly to the reaction mixture.

The mixture is heated to reflux for several hours to ensure the completion of the alkylation

reaction.[3]

After cooling to room temperature, the solvent is removed under reduced pressure.

The residue is partitioned between diethyl ether and water.

The aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with saturated sodium bicarbonate solution and

brine, then dried over anhydrous magnesium sulfate.

The solvent is evaporated, and the crude product is purified by vacuum distillation to yield

Ethyl 2-acetyl-4-methylpentanoate.
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Acetoacetic Ester Synthesis Workflow

Reactants

Reaction Steps Products
Ethyl Acetoacetate

DeprotonationSodium Ethoxide

Isobutyl Bromide

SN2 Alkylation
Enolate Intermediate

Aqueous Workup

Sodium Bromide

Purification Ethyl 2-acetyl-4-methylpentanoate

Potential Role of Beta-Keto Esters in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074332#ethyl-2-acetyl-4-methylpentanoate-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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